Cas no 91957-27-6 (3-(1-Ethyl-1H-indol-3-yl)-propionic acid)

• Product Name: 3-(1-Ethyl-1H-indol-3-yl)-propionic acid
• CAS No: 91957-27-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD06589829
• CID: 1073997
• PubChem ID: 3159654
• Update Time: 2025-06-22

3-(1-Ethyl-1H-indol-3-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-1H-indol-3-yl)-propionic acid
• SR-01000325041-1
• SR-01000325041
• HMS1646K05
• CCG-200124
• AKOS000262752
• LS-11280
• SCHEMBL9210193
• 91957-27-6
• CS-0325852
• MFCD06589829
• 3-(1-ethylindol-3-yl)propanoic acid
• 3-(1-Ethyl-1H-indol-3-yl)propanoic acid
• ALBB-031245

• MDL： MFCD06589829
• Inchi： 1S/C13H15NO2/c1-2-14-9-10(7-8-13(15)16)11-5-3-4-6-12(11)14/h3-6,9H,2,7-8H2,1H3,(H,15,16)
• InChI Key： SILYAVVCDYJNHK-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN(CC)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 217.11
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

3-(1-Ethyl-1H-indol-3-yl)-propionic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-(1-Ethyl-1H-indol-3-yl)-propionic acid

3-(1-Ethyl-1H-indol-3-yl)-propionic acid (CAS No. 91957-27-6): A Comprehensive Overview

3-(1-Ethyl-1H-indol-3-yl)-propionic acid, also known by its CAS registry number 91957-27-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery and development.

The molecular structure of 3-(1-Ethyl-1H-indol-3-yl)-propionic acid consists of an indole ring system substituted with an ethyl group at the 1-position and a propionic acid moiety at the 3-position. This unique substitution pattern imparts distinctive chemical and physical properties to the compound, making it a valuable substrate for various synthetic transformations and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of indole derivatives, including 3-(1-Ethyl-1H-indol-3-yl)-propionic acid. Researchers have explored novel methodologies to construct the indole core, such as the Paal-Knorr synthesis, which involves the cyclization of amino carbonyl compounds. These methods have not only improved the yield and purity of the compound but also opened new avenues for its functionalization and application in medicinal chemistry.

In terms of biological activity, indole derivatives are known for their ability to interact with various cellular targets, including enzymes, receptors, and ion channels. For instance, studies have shown that certain indole-containing compounds exhibit anti-inflammatory, antioxidant, and anticancer properties. While specific data on 3-(1-Ethyl-1H-indol-3-yl)-propionic acid's biological effects are limited, its structural similarity to other bioactive indoles suggests that it may possess analogous properties warranting further investigation.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular properties of indole derivatives. By employing techniques such as molecular docking and quantum mechanics calculations, researchers can predict the binding affinities and interactions of these compounds with target proteins. This computational approach has been instrumental in guiding experimental studies and accelerating drug discovery efforts involving compounds like 3-(1-Ethyl-1H-indol-3-yl)-propionic acid.

In addition to its role in pharmacology, indole derivatives are also being explored for their potential in materials science. For example, certain indole-based polymers exhibit unique optical and electronic properties, making them suitable for applications in organic electronics and photonics. The synthesis of novel indole-containing materials could pave the way for innovative technologies in these fields.

The synthesis and characterization of 3-(1-Ethyl-1H-indol-3-yl)-propionic acid represent a fascinating intersection of organic synthesis and biological research. As advancements in analytical techniques continue to unfold, our ability to study and harness the properties of this compound will undoubtedly expand, leading to new insights and applications in various scientific domains.